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Compound of Interest

Compound Name: 3-Methylpentanal

Cat. No.: B096236

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylpentanal, an aliphatic aldehyde, serves as a versatile intermediate in the synthesis of
a variety of organic compounds. Its utility is most pronounced in the fragrance and flavor
industries, where its characteristic odor profile is leveraged, and it holds potential as a building
block in the synthesis of more complex molecules for pharmaceutical applications.[1][2] This
technical guide provides a comprehensive overview of the chemical properties, structure, and
key reactions of 3-Methylpentanal, intended for professionals in research and development.

Chemical Structure and Identification

3-Methylpentanal is a branched-chain aldehyde with the molecular formula CeH120.[3] The
structure features a pentanal backbone with a methyl group located at the third carbon position.
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Identifier Value

IUPAC Name 3-Methylpentanal

Synonyms 3-Methylvaleraldehyde, 3-Ethylbutanal
CAS Number 15877-57-3

Molecular Formula CeH120

SMILES CCc(c)cec=0

InChl=1S/C6H120/c1-3-6(2)4-5-7/h5-6H,3-
4H2,1-2H3

InChl

Physicochemical Properties

3-Methylpentanal is a colorless liquid at room temperature.[2] A summary of its key
quantitative physicochemical properties is presented below.

Property Value

Molecular Weight 100.16 g/mol

Density 0.799 - 0.8079 g/cm3

Boiling Point 117.63 - 123 °C at 760 mmHg
Melting Point -72.5 °C to -66 °C (estimated)[2]
Flash Point 178 °C

Solubilit Soluble in organic solvents, with limited
olubili
Y solubility in water.[3]

Experimental Protocols
Synthesis of 3-Methylpentanal

A common method for the synthesis of 3-Methylpentanal is the oxidation of the corresponding
primary alcohol, 3-methyl-1-pentanol.[4] Pyridinium chlorochromate (PCC) is a suitable reagent
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for this transformation as it is a mild oxidizing agent that can convert primary alcohols to
aldehydes without significant over-oxidation to carboxylic acids.[5][6]

General Protocol for Oxidation of 3-Methyl-1-pentanol to 3-Methylpentanal using PCC:

e Reagent Preparation: In a fume hood, suspend pyridinium chlorochromate (PCC) in a dry,
aprotic solvent such as dichloromethane (CH2Cl2). The use of an inert support like Celite can
aid in the work-up process.[5]

» Reaction: To the stirred suspension of PCC, add a solution of 3-methyl-1-pentanol in
dichloromethane dropwise at room temperature. The reaction is typically exothermic and
should be monitored.

e Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: Upon completion, the reaction mixture is filtered through a pad of silica gel or Celite
to remove the chromium byproducts. The filtrate is then washed with a mild basic solution
(e.g., sodium bicarbonate) and brine.

 Purification: The crude 3-Methylpentanal can be purified by fractional distillation to yield the
pure product.[7]
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Synthesis of 3-Methylpentanal

(S-Methyl-l-pentanoD

1. Addition Oxidizing Agent

| Reaction Mixture |

. Separation

[ Fiaton)

E Aqueous Work-up
| Crude 3-Methylpentanal |
E. Purification

Pure 3-Methylpentanal

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Oxidation of 3-Methylpentanal

(B-MethylpentanaD

3-Methylpentanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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